2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl]-5-phenylmethoxyphenol
• InChI: InChI=1S/C24H21N3O4/c1-29-20-9-5-6-10-21(20)31-22-14-26-24(25)27-23(22)18-12-11-17(13-19(18)28)30-15-16-7-3-2-4-8-16/h2-14,28H,15H2,1H3,(H2,25,26,27)
• InChI Key: OOWGZKGUGRTIAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4)O)N
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol is a synthetic compound that belongs to the class of kinase inhibitors. It is commonly known as AMG-900 and has been extensively studied for its potential in treating cancer.

Scientific Research Applications

Selective Aldose Reductase Inhibitors

Research on pyrido[1,2-a]pyrimidin-4-one derivatives bearing phenol or catechol moieties has demonstrated these compounds' efficacy as selective aldose reductase inhibitors, with activity levels in the micromolar/submicromolar range. Their inhibitory potency was enhanced by introducing a hydroxy group, indicating the critical role of the phenol or catechol hydroxyls in enzyme pharmacophoric recognition. Additionally, these compounds exhibited significant antioxidant properties, suggesting potential therapeutic applications in conditions mediated by oxidative stress and aldose reductase activity (La Motta et al., 2007).

Antifungal Activity

A study on 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound demonstrated antifungal effects against Aspergillus terreus and Aspergillus niger. These findings suggest the potential for developing new antifungal agents based on the structural motifs of the researched compounds, with one particular derivative showing superior efficacy. This highlights the compound's relevance in the search for novel antifungal therapies (Jafar et al., 2017).

Heterocyclic Phenols Synthesis

The synthesis of new heterocyclic phenols, including 9-hydroxypyrido[1,2-a]pyrimidin-4-one derivatives, showcases the application of the chemical structure in creating compounds with potential biological activities. Such synthetic endeavors provide foundational knowledge for further exploration into the properties and applications of these and related compounds in various scientific and therapeutic contexts (Dennin et al., 1991).